Cas no 41441-42-3 (2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid)

• Product Name: 2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid
• CAS No: 41441-42-3
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 334189
• PubChem ID: 3507591
• Update Time: 2025-04-19

2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carboxylicacid, 2,3-dihydro-1,3-dioxo-2-(2-propen-1-yl)-
• 1,3-dioxo-2-prop-2-enylisoindole-5-carboxylic acid
• 2-allyl-1,3-dioxo-1,3-dihydro-isoindole-5-carboxylic acid
• 2-ALLYL-1,3-DIOXOISOINDOLINE-5-CARBOXYLIC ACID
• F3268-0024
• HMS1732E22
• N-Allyl-4-phthalimidcarbonsaeure
• CS-0230934
• 2-allyl-1,3-dioxoisoindoline-5-carboxylic acid, AldrichCPR
• SB65651
• 2-ALLYL-1,3-DIOXO-5-ISOINDOLINECARBOXYLIC ACID
• WVOXIWJWBBJKCZ-UHFFFAOYSA-N
• AKOS001116178
• 41441-42-3
• 2,3-Dihydro-1,3-dioxo-2-(2-propen-1-yl)-1H-isoindole-5-carboxylic acid
• 1H-Isoindole-5-carboxylicacid,2,3-dihydro-1,3-dioxo-2-(2-propen-1-yl)-
• VU0421955-2
• Oprea1_711846
• Z56347381
• SCHEMBL1547024
• EiM08-13586
• EN300-10628
• 1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
• DTXSID10393152
• MFCD02905173
• 2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid

• MDL： MFCD02905173
• Inchi： 1S/C12H9NO4/c1-2-5-13-10(14)8-4-3-7(12(16)17)6-9(8)11(13)15/h2-4,6H,1,5H2,(H,16,17)
• InChI Key： WVOXIWJWBBJKCZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1CC=C)=O

Computed Properties

• Exact Mass: 231.05300
• Monoisotopic Mass: 231.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 154-156 °C
• Boiling Point: 437.0±38.0 °C at 760 mmHg
• Flash Point: 218.1±26.8 °C
• PSA: 74.68000
• LogP: 1.10470
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Allyl-1,3-dioxoisoindoline-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones